Cas no 37734-49-9 (3-methoxypentanal)

• Product Name: 3-methoxypentanal
• CAS No: 37734-49-9
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6173478
• PubChem ID: 13516406
• Update Time: 2025-05-20

3-methoxypentanal Chemical and Physical Properties

Names and Identifiers

• 3-methoxypentanal
• 37734-49-9
• EN300-1826093

• Inchi： 1S/C6H12O2/c1-3-6(8-2)4-5-7/h5-6H,3-4H2,1-2H3
• InChI Key： WWSJEGNTLRZBNI-UHFFFAOYSA-N
• SMILES： O(C)C(CC=O)CC

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-methoxypentanal

3-Methoxypentanal: A Comprehensive Overview

3-Methoxypentanal, also known by its CAS number CAS No. 37734-49-9, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its aldehyde functional group and methoxy substitution, plays a pivotal role in various chemical reactions and applications. Recent studies have highlighted its potential in the fields of pharmaceuticals, agrochemicals, and specialty chemicals, making it a subject of intense scientific exploration.

The structural formula of 3-methoxypentanal reveals a five-carbon chain with a methoxy group (-OCH₃) attached to the third carbon and an aldehyde group (-CHO) at the end. This unique arrangement imparts the compound with distinct chemical properties, including reactivity towards nucleophilic addition reactions. Researchers have exploited these properties to develop innovative synthetic pathways for complex molecules, such as those found in natural product synthesis.

One of the most notable applications of 3-methoxypentanal is in the synthesis of bioactive compounds. Recent advancements in medicinal chemistry have demonstrated its utility as an intermediate in the production of antibiotics, anti-inflammatory agents, and anticancer drugs. For instance, studies published in 2023 have shown that derivatives of this compound exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases.

In the realm of agrochemicals, 3-methoxypentanal has been employed as a precursor for the synthesis of plant growth regulators and pesticides. Its ability to undergo various oxidation and reduction reactions makes it an invaluable building block in these processes. Furthermore, its role in flavor chemistry cannot be overlooked; it contributes to the aroma profiles of certain food products, enhancing sensory experiences.

The synthesis of 3-methoxypentanal typically involves either oxidation reactions or aldol condensations, depending on the desired scale and purity. Recent optimizations in these methods have significantly improved yields and reduced production costs, making it more accessible for large-scale applications. For example, researchers have developed a novel catalytic system that facilitates the selective oxidation of alcohols to aldehydes under mild conditions.

Safety considerations are paramount when handling 3-methoxypentanal. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to avoid exposure to skin or eyes due to its irritant properties. Storage in a cool, dry place away from incompatible materials is recommended to ensure stability.

Looking ahead, ongoing research into 3-methoxypentanal's applications is expected to uncover even more potential uses. Collaborative efforts between academia and industry are paving the way for breakthroughs in sustainable chemistry practices. For instance, green chemistry initiatives are exploring ways to synthesize this compound using renewable feedstocks and energy-efficient processes.

In conclusion, 3-methoxypentanal (CAS No. 37734-49-9) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary chemical synthesis. As research continues to unfold new possibilities for this compound, its role in advancing science and technology is set to grow even further.